(3-Methoxy-2-thienyl){4-[3-(trifluoromethyl)phenyl]piperazino}methanone

• IUPAC Name: (3-methoxythiophen-2-yl)-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C17H17F3N2O2S/c1-24-14-5-10-25-15(14)16(23)22-8-6-21(7-9-22)13-4-2-3-12(11-13)17(18,19)20/h2-5,10-11H,6-9H2,1H3
• InChI Key: OKCINUVVZWXSGW-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(SC=C1)C(=O)N2CCN(CC2)C3=CC=CC(=C3)C(F)(F)F
• Molecular Formula: C17H17F3N2O2S
• Molecular Weight: 370.4 g/mol

Description

“(3-Methoxy-2-thienyl){4-[3-(trifluoromethyl)phenyl]piperazino}methanone” is a chemical compound with the molecular formula C17H17F3N2O2S and a molecular weight of 370.3892896.

Scientific Research Applications

Synthesis and Biological Activity

A variety of similar chemical compounds have been synthesized and evaluated for their biological activities. For instance, compounds with structural similarities have been assessed for antibacterial activities against human pathogenic bacteria such as Escherichia coli and Klebsiella pneumoniae. Some of these compounds showed significant inhibition of bacterial growth, highlighting their potential as leads for further drug development (Nagaraj, Srinivas, & Rao, 2018). Additionally, new pyridine derivatives synthesized from similar chemical backbones were evaluated for their antimicrobial activities against bacteria and fungi, showing modest activity and suggesting their potential for further investigation as antimicrobial agents (Patel, Agravat, & Shaikh, 2011).

Antimicrobial and Antibacterial Properties

Research has also focused on synthesizing novel chemical entities with the aim of discovering new antimicrobial and antibacterial agents. For example, the synthesis of Schiff bases from similar chemical frameworks has been explored, with the resultant compounds exhibiting antibacterial activity against Escherichia coli, Staphylococcus aureus, and Bacillus subtilis, highlighting their potential utility in developing new antibacterial agents (Xu et al., 2012).

Antituberculosis Potential

Another area of research has explored the synthesis of related compounds as potential anti-tuberculosis drug candidates. The structural characterization of side products in the synthesis of benzothiazinone derivatives, which are new anti-tuberculosis drug candidates, provides valuable insights into the development of novel therapeutics for tuberculosis (Eckhardt et al., 2020).

Anticancer and Antituberculosis Studies

Further studies include the synthesis and evaluation of compounds for anticancer and antituberculosis activities, demonstrating the versatility of similar chemical structures in targeting a range of diseases. Some compounds have shown significant activity against breast cancer cell lines and Mycobacterium tuberculosis, suggesting their potential as dual-purpose therapeutic agents (Mallikarjuna, Padmashali, & Sandeep, 2014).